2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide

• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-(4-butan-2-ylphenoxy)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H20FNO2/c1-3-13(2)14-4-10-17(11-5-14)22-12-18(21)20-16-8-6-15(19)7-9-16/h4-11,13H,3,12H2,1-2H3,(H,20,21)
• InChI Key: ORUSXXDVPDOHAR-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)F

Description

2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and metabolic stress response. A-769662 has gained significant attention as a potential therapeutic agent for metabolic diseases such as type 2 diabetes and obesity.

Mechanism of Action

AMPK is a heterotrimeric protein complex consisting of catalytic α-subunit and regulatory β- and γ-subunits. AMPK is activated by an increase in the AMP/ATP ratio, which occurs during metabolic stress. 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide binds to the γ-subunit of AMPK and allosterically activates the enzyme. This leads to an increase in glucose uptake and fatty acid oxidation, as well as a decrease in gluconeogenesis and lipogenesis.
Biochemical and Physiological Effects:
2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle and adipose tissue. It also reduces hepatic glucose production and improves lipid metabolism in the liver. In addition, 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has been found to have anti-inflammatory and anti-cancer properties. 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has been shown to reduce inflammation in adipose tissue and improve insulin sensitivity in obese mice. 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide in lab experiments is its specificity for AMPK activation. 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide does not activate other kinases, which can lead to off-target effects. However, one limitation of using 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide is its short half-life, which can make it difficult to maintain consistent levels of activation in vivo. In addition, 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

Future research on 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide could focus on developing more potent and selective AMPK activators. In addition, studies could investigate the long-term effects of 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide on metabolic diseases such as type 2 diabetes and obesity. Further research could also explore the potential of 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide as a therapeutic agent for other diseases such as cancer and neurodegenerative disorders. Finally, studies could investigate the mechanisms underlying the anti-inflammatory effects of 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide and its potential use in treating inflammatory diseases.

Synthesis Methods

2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide can be synthesized using a multistep synthetic route. The first step involves the reaction of 2-sec-butylphenol with sodium hydride in tetrahydrofuran to form 2-(4-sec-butylphenoxy)acetone. The second step is the reaction of 2-(4-sec-butylphenoxy)acetone with 4-fluoroaniline in the presence of sodium hydride to form 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide (2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide).

Scientific Research Applications

2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has been extensively studied in preclinical models of metabolic diseases. In vitro and in vivo studies have demonstrated that 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide activates AMPK and improves glucose uptake and insulin sensitivity in skeletal muscle and adipose tissue. 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has also been shown to reduce hepatic glucose production and improve lipid metabolism in the liver. In addition, 2-(4-sec-butylphenoxy)-N-(4-fluorophenyl)acetamide has been found to have anti-inflammatory and anti-cancer properties.